BENGHE Validation & Comparative
Check Availability & Pricing

A Comparative Guide to D149 Dye Performance
in Dye-Sensitized Solar Cells

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: D149 Dye
Cat. No.: B1141169
Get Quote
\ J

For researchers and scientists engaged in the development of dye-sensitized solar cells
(DSSCs), the selection of the sensitizing dye is a critical factor in determining device
performance. This guide provides a comprehensive comparison of the D149 dye with other
common high-performance dyes, focusing on key performance metrics: Power Conversion
Efficiency (PCE), Short-Circuit Current Density (Jsc), Open-Circuit Voltage (Voc), and Fill
Factor (FF). Experimental data is presented to offer an objective evaluation for drug
development and materials science professionals.

Performance Metrics: A Comparative Analysis

The performance of D149 and alternative dyes, including the ruthenium-based N719 and N749
(Black Dye), and the organic Z907 dye, is summarized in the table below. These dyes are
frequently used as benchmarks in DSSC research.
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Jsc
Dye PCE (%) Voc (V) FF Notes
(mAlcm?)

Performance
varies with
D149 3.21-55 4.9-9.43 0.624 -0.72 0.59-0.73 electrolyte
and co-
additives.[1]

A widely
used, high-
efficiency
N719 2.50-11.18 17.73 0.846 0.75 _
ruthenium-

based dye.[2]
[31[4]

A ruthenium-

based dye
Z907 4.53-7.83 10.80-21.38 0.63-0.698 0.52-0.67 known for

good stability.

(5161071

Known for its
broad
3.8-111 6.0 - 20.53 0.72-0.88 0.65 - 0.704 absorption
spectrum.[8]
[O)[10][11][12]

N749 (Black
Dye)

D149, an indoline-based organic dye, demonstrates moderate efficiency. For instance, in one
study, a DSSC using D149 yielded a Jsc of 9.43 mA cm~2, a Voc of 624 mV, and a fill factor of
59%. The use of co-additives like chenodeoxycholic acid (CDCA) can influence its
performance. Another study reported a Jsc of 4.9 mA cm~2 for a D149-based cell with a specific
TEMPO-based electrolyte.[5]

In comparison, the ruthenium-based dye N719 is a well-established benchmark, often
exhibiting higher efficiencies. For example, a DSSC prepared with a 0.5 mM concentration of
N719 dye achieved a power conversion efficiency of 2.504%.[2] In other studies, efficiencies as
high as 11.18% have been reported for N719.[11]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://files.core.ac.uk/download/pdf/229211904.pdf
https://www.researchgate.net/publication/322887459_Effect_of_N719_Dye_Concentration_on_the_Conversion_Efficiency_of_Dye_Sensitized_Solar_Cells
https://digital-library.theiet.org/doi/full/10.1049/ote2.12118
https://www.researchgate.net/publication/364329703_Effect_of_N719_dye_concentration_on_the_Conversion_Efficiency_of_Dye_Sensitized_Solar_Cells_DSSCs
https://iris.inrim.it/retrieve/73265c05-2966-4e2e-98f9-274e3c561128/Comparative%20Study%20of%20QSDSSCs%20Using%20Z907%2C%20N719%2C%20Photoactive%20Phenothiazine%20Dyes%20and%20PVDF-HFP%20Gel%20Polymer%20Electrolytes%20with%20Different%20Molecular%20Weights.pdf
https://www.mdpi.com/2304-6732/11/8/760
https://www.researchgate.net/publication/325999034_Performance_enhancement_of_dye_sensitized_solar_cells_via_co-sensitization_of_ruthenizer_Z907_and_organic_sensitizer_SQ2
https://www.mdpi.com/2079-6412/12/8/1163
https://www.ossila.com/products/n749-black-dye
https://www.researchgate.net/publication/365182179_Thin_Films_Characterization_and_Study_of_N749-Black_Dye_for_Photovoltaic_Applications
https://linkinghub.elsevier.com/retrieve/pii/S2772427124000135
https://www.researchgate.net/publication/378060175_Determining_of_Efficiency_For_The_N749_Dye_contact_with_TiO2_In_Dye_Sensitized_Solar_Cell
https://iris.inrim.it/retrieve/73265c05-2966-4e2e-98f9-274e3c561128/Comparative%20Study%20of%20QSDSSCs%20Using%20Z907%2C%20N719%2C%20Photoactive%20Phenothiazine%20Dyes%20and%20PVDF-HFP%20Gel%20Polymer%20Electrolytes%20with%20Different%20Molecular%20Weights.pdf
https://www.researchgate.net/publication/322887459_Effect_of_N719_Dye_Concentration_on_the_Conversion_Efficiency_of_Dye_Sensitized_Solar_Cells
https://linkinghub.elsevier.com/retrieve/pii/S2772427124000135
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Z907, another ruthenium-based dye, also shows competitive performance. In one case, a
Z907-based DSSC with a liquid electrolyte showed a PCE of 4.53%, with a Voc of 0.65 V and a
Jsc of 10.80 mA/cm2.[5][6] Co-sensitization of Z907 with an organic dye, SQ2, has been shown
to enhance the efficiency to 7.83%.[7]

The N749 Black Dye is notable for its panchromatic absorption. A certified conversion efficiency
of 11.1% has been achieved with this dye.[9] In another experimental setup, an
ITO/PEDOT:PSS/N749-BD/Ag device showed a PCE of 3.8% with a Jsc of 6.0 mA/cm? and a
Voc of 0.88 V.[8][10]

Experimental Protocols

The fabrication and characterization of DSSCs involve a standardized set of procedures. Below
is a generalized protocol representative of the methodologies cited in the supporting literature.

1. Photoanode Preparation:

o Substrate Cleaning: Indium tin oxide (ITO) or fluorine-doped tin oxide (FTO) coated glass
substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol.

o TiO2 Paste Deposition: A layer of titanium dioxide (TiOz) paste is deposited on the conductive
side of the cleaned substrate using a technique like doctor-blading, screen printing, or spin
coating.[13][14]

» Sintering: The TiOz-coated substrate is sintered at high temperatures (typically 450-500°C)
to create a porous, crystalline film with a large surface area.

e Dye Sensitization: The sintered TiO: film is immersed in a solution of the desired dye (e.g.,
D149, N719) for a specific duration (often 12-24 hours) to allow for the adsorption of the dye
molecules onto the TiO2 surface.[1][13]

2. Counter Electrode Preparation:

» Athin layer of a catalytic material, typically platinum or carbon, is deposited on another
conductive glass substrate. This can be achieved through methods like sputtering or by
applying a platinic acid solution followed by thermal decompaosition.
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3. Cell Assembly:

e The dye-sensitized photoanode and the counter electrode are assembled in a sandwich
configuration, separated by a thin polymer spacer (e.g., Surlyn).

e The assembly is heated to seal the cell.
4. Electrolyte Injection:

e An electrolyte solution, typically containing an iodide/triiodide (1=/13~) redox couple in an
organic solvent, is introduced into the space between the electrodes through pre-drilled
holes in the counter electrode.

e The holes are then sealed to prevent electrolyte leakage.
5. Characterization:

» The photovoltaic performance of the assembled DSSC is measured under simulated solar
illumination (e.g., AM 1.5G, 100 mW/cm2) using a solar simulator.

e A sourcemeter is used to record the current-voltage (I-V) characteristics, from which the
PCE, Jsc, Voc, and FF are determined.

Experimental Workflow

The following diagram illustrates the general workflow for the fabrication and characterization of
a dye-sensitized solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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